Cas no 622833-05-0 (Benzoyl chloride, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-)

• Product Name: Benzoyl chloride, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
• CAS No: 622833-05-0
• MF: C₃₇H₆₅ClO₄
• MW: 609.362611532211
• CID: 450985
• PubChem ID: 12151453
• Update Time: 2025-04-19

Benzoyl chloride, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
• 3,4,5-tris[(3S)-3,7-dimethyloctoxy]benzoyl chloride
• 622833-05-0
• DTXSID60478640

• Inchi： 1S/C37H65ClO4/c1-27(2)13-10-16-30(7)19-22-40-34-25-33(37(38)39)26-35(41-23-20-31(8)17-11-14-28(3)4)36(34)42-24-21-32(9)18-12-15-29(5)6/h25-32H,10-24H2,1-9H3/t30-,31-,32-/m0/s1
• InChI Key： RPWCVJPCCYYJHW-CPCREDONSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)OCC[C@@H](C)CCCC(C)C)OCC[C@@H](C)CCCC(C)C)OCC[C@@H](C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 608.45745
• Monoisotopic Mass: 608.4571382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 25
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76